molecular formula C9H11IN2O B8614572 (4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone

(4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone

Cat. No. B8614572
M. Wt: 290.10 g/mol
InChI Key: NZUWWEIEINTCOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C9H11IN2O and its molecular weight is 290.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Iodo-1H-pyrrol-2-yl)(pyrrolidin-1-yl)methanone

Molecular Formula

C9H11IN2O

Molecular Weight

290.10 g/mol

IUPAC Name

(4-iodo-1H-pyrrol-2-yl)-pyrrolidin-1-ylmethanone

InChI

InChI=1S/C9H11IN2O/c10-7-5-8(11-6-7)9(13)12-3-1-2-4-12/h5-6,11H,1-4H2

InChI Key

NZUWWEIEINTCOX-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C(=O)C2=CC(=CN2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyrrolidine (3 mL, 35.62 mmol) was added to a stirred solution of 4-iodo-2(trichloroacetyl)pyrrole (10 g, 29.69 mmol) in acetonitrile (50 mL) at room temperature. The mixture was stirred at room temperature for 1 hr. The white precipitate was filtered and washed with acetonitrile (25 mL) to give title compound as a white solid (7.3 g, 86%).; Mass Spec FIA MS 291.
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
86%

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